Cas no 383905-45-1 (3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-
• CAS No: 383905-45-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19225517
• CID: 3959209
• PubChem ID: 10887930
• Update Time: 2025-10-12

3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-
• (2R,3R)-2-Methyl-pyrrolidine-3-carboxylic acid
• 383905-46-2
• SCHEMBL20594710
• Rel-(2R,3R)-2-methylpyrrolidine-3-carboxylic acid
• AKOS006379579
• 383905-45-1
• (2R,3R)-2-methylpyrrolidine-3-carboxylic Acid

• MDL： MFCD19225517
• Inchi： 1S/C6H11NO2/c1-4-5(6(8)9)2-3-7-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： SGNKGPSXXFQUHT-RFZPGFLSSA-N
• SMILES： N1CC[C@@H](C(O)=O)[C@H]1C

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)- (CAS No. 383905-45-1)

3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)- (CAS No. 383905-45-1) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to as a stereospecific building block, is widely utilized in the synthesis of bioactive molecules due to its unique structural framework and optical activity. Researchers and industries value its role in developing enantiomerically pure compounds, which are critical for drug discovery and material science.

The growing demand for chiral intermediates like 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)- is driven by advancements in asymmetric synthesis and green chemistry. With increasing interest in sustainable pharmaceutical production, this compound has gained attention for its potential to reduce waste and improve efficiency in synthetic pathways. Its stereochemical purity makes it a preferred choice for designing target-specific therapeutics, aligning with trends in personalized medicine and precision chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of (2R,3R)-2-methyl-3-pyrrolidinecarboxylic acid in drug development?" The answer lies in its versatility as a scaffold for peptidomimetics and enzyme inhibitors. Its rigid pyrrolidine ring and methyl substitution enhance binding affinity to biological targets, making it valuable for central nervous system (CNS) drug design and antibiotic research. Additionally, its compatibility with click chemistry and bioconjugation techniques expands its utility in proteomics and diagnostic reagent development.

Another trending topic is the synthetic accessibility of CAS No. 383905-45-1. Researchers often inquire about "efficient routes to synthesize (2R,3R)-2-methyl-3-pyrrolidinecarboxylic acid." Current methodologies focus on catalytic asymmetric hydrogenation and enzymatic resolution, which offer high yields and minimal environmental impact. The compound’s stability under physiological conditions further underscores its suitability for large-scale manufacturing and industrial applications.

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In conclusion, 3-Pyrrolidinecarboxylic acid, 2-methyl-, (2R,3R)- (CAS No. 383905-45-1) represents a cornerstone in modern synthetic chemistry. Its multifunctional applications, combined with the industry’s shift toward stereoselective synthesis, ensure its continued relevance. As research progresses, this compound is poised to play a pivotal role in addressing challenges in therapeutic innovation and sustainable chemical processes.